BENGHE Foundational & Exploratory

Check Availability & Pricing

CAS number 13674-84-5 physical and chemical
data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tris(3-chloropropyl) phosphate

Cat. No.: B166889

An In-depth Technical Guide on the Physical and Chemical Properties of Tris(2-chloro-1-
methylethyl) phosphate (CAS 13674-84-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(2-chloro-1-methylethyl) phosphate, commonly referred to as TCPP, is a chlorinated
organophosphate ester with the CAS registry number 13674-84-5.[1][2][3][4][5][6] It is widely
utilized as an additive flame retardant in a variety of commercial and industrial products.[3][5][7]
[8] This technical guide provides a comprehensive overview of the physical and chemical
properties of TCPP, intended to serve as a crucial resource for professionals in research, safety
assessment, and materials science. The commercial product is typically a complex mixture of
isomers.[6] The primary isomer is tris(2-chloro-1-methylethyl) phosphate, which constitutes 50-
85% of the mixture.

Chemical Identity
o Chemical Name: Tris(2-chloro-1-methylethyl) phosphate[9][1]

e Synonyms: Tris(1-chloro-2-propyl) phosphate, TCPP, Tris(chloroisopropyl)phosphate[1][4][5]
[61[8]

e Molecular Formula: CoH1sCl304P[1][2][4][5]
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e Molecular Weight: 327.57 g/mol [9][1][2][4][5]

Physical Properties

The physical characteristics of Tris(2-chloro-1-methylethyl) phosphate are summarized in the
table below. These properties are essential for understanding its behavior in various

environmental and industrial settings.
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Property Value Source
Clear, colorless to light yellow,
Appearance . o [21(3]141(518][1.0]
viscous liquid
Odor Mild odor [O112][31[4]
Melting Point -42 °Ct0-39.9 °C [O1L1314][11]
Boiling Point 220 °Cto 270 °C [OI[11[31[4][11]

Decomposition Temperature

Decomposes above 200 °C,

with some sources indicating
decomposition at 244 °C.[3]

[12]

[3112]

Density

Approximately 1.28 - 1.29
g/cms at 20-25 °C

[OILPIEBIAI O] 11 3][14]

Vapor Pressure

5.25E-05 mmHg at 25°Cto < 3
hPa at 25 °C

[1]

Refractive Index

1.460 to 1.466 at 20 °C

[OIL2IB]AI8][10] (1 1][13]

Viscosity

61 to 70 mPa's at 25 °C

[S1(8][10][15]

Flash Point

Ranges from -218 °C to
>218°C (closed cup) have
been reported, indicating
variability in measurement
conditions or isomer
composition. A more consistent
value reported is around

185°C to 204°C.[9][1][2][3][4]
[5][11][13][16]

[OILPIBIAIBI L)1 3][16]

Autoignition Temperature

>400 °C to >500°C

Partition Coefficient (log Pow)

Approximately 2.32 - 3.04

Chemical Properties
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The chemical behavior of Tris(2-chloro-1-methylethyl) phosphate determines its application and

environmental fate.

Property

Description

Source

Solubility

Sparingly soluble in water, with
reported values of <0.1 g/100
mL at 19.5 °C and 1.6 g/L at 20
°C.[1][2][3][4] It is soluble in
many organic solvents such as
DMSO and methanol (slightly),
benzene, alcohol, ester, and
carbon tetrachloride.[9][1][2][3]

[4]18]

[OIL][213]14]18]

Stability

The compound is stable under
normal storage conditions but
is sensitive to moisture.[9][1][2]
[3][4] It has good thermal
stability but decomposes at

elevated temperatures.[3]

[1112](31[4]

Reactivity

It may hydrolyze under acidic
or alkaline conditions.[2] It is
incompatible with strong
oxidizing agents, strong acids,

and strong bases.[16]

[2][16]

Hazardous Decomposition

Products

When heated to
decomposition, it can release
toxic and corrosive fumes
including carbon oxides (CO,
CO2), hydrogen chloride gas,
and phosphorus oxides.[3][16]

[3][16]

Experimental Protocols

Detailed experimental protocols for the determination of the physio-chemical properties listed

above are not extensively available in the public domain. However, a general synthesis method
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is described.

Synthesis of Tris(2-chloro-1-methylethyl) phosphate

A common industrial synthesis involves the reaction of phosphorus oxychloride with propylene
oxide.[6] The following is a generalized representation of this process:

» Reaction: Phosphorus oxychloride is reacted with an excess of propylene oxide. This
reaction is typically catalyzed.

 Purification: The resulting crude product is then purified, which may involve washing steps to
remove unreacted starting materials and byproducts.

» Final Product: The final product is a mixture of isomers, with tris(2-chloro-1-methylethyl)
phosphate being the major component.[6]

Visualizations
Chemical Structure and Isomers

The commercial product of TCPP is a mixture of several isomers. The primary isomers are
depicted below to illustrate the structural variations.
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Primary Isomer (Tris(2-chloro-1-methylethyl) phosphate)

Click to download full resolution via product page

Caption: Structure of the primary isomer of TCPP.
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Synthesis Pathway

The synthesis of TCPP can be visualized as a reaction between phosphorus oxychloride and
propylene oxide.

( Phosphorus Oxychloride (POCIa))
Reaction Crude TCPP Mixture [—®( Purification Final TCPP Product (Isomer Mixture)
Propylene Oxide

Click to download full resolution via product page
Caption: Generalized synthesis pathway for TCPP.

Reactivity and Decomposition Logic

This diagram illustrates the conditions leading to the breakdown of TCPP and the resulting
products.

Conditions:
- High Temperature (>200°C)
- Acidic/Alkaline Environment

Tris(2-chloro-1-methylethyl) phosphate

Decomposition / Hydrolysis

Decomposition Products:
- Carbon Oxides (CO, CO2)
- Hydrogen Chloride (HCI)
- Phosphorus Oxides

Click to download full resolution via product page

Caption: Logical flow of TCPP decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166889#cas-number-13674-84-5-physical-and-
chemical-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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